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Compound of Interest

2-[(Methylamino)methyl]benzy!
Alcohol

Cat. No.: B3023145

Compound Name:

This guide provides an in-depth, procedural framework for the proper disposal of 2-
[(Methylamino)methyl]benzyl alcohol. As a compound frequently utilized in synthetic
pathways for drug development, understanding its chemical nature is paramount to ensuring
the safety of laboratory personnel and maintaining environmental compliance.[1] This
document moves beyond mere instruction to explain the critical reasoning behind each step,
empowering researchers to manage chemical waste with confidence and scientific integrity.

Hazard Profile and Chemical Assessment

Before initiating any disposal process, a thorough understanding of the substance's inherent
risks is essential. 2-[(Methylamino)methyl]benzyl alcohol, with the molecular formula
CoH13NO, possesses both an amine and an alcohol functional group, which dictates its
reactivity and hazard profile.[1][2] While a specific, comprehensive Safety Data Sheet (SDS) for
this exact compound is not readily available in the search results, we can infer its likely hazards
from structurally similar compounds and its parent molecule, benzyl alcohol.

Based on data for related molecules like a-[2-(Methylamino)ethyl]benzyl alcohol and benzyl
alcohol, the primary hazards are categorized as follows:

e Acute Toxicity: Harmful if swallowed (H302).[3][4]

o Skin Irritation: Causes skin irritation.[5][6]
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o Eye Irritation: Causes serious eye irritation.[5][6]

These classifications mandate that 2-[(Methylamino)methyl]benzyl alcohol be treated as
hazardous waste. Under no circumstances should it be disposed of down the drain or in regular
solid waste.[7] Drain disposal of such chemicals is prohibited, and even small quantities must
be managed through a designated hazardous waste stream.[7][8]

Implication for

Property Value / Classification ~ Source _
Disposal
Identification and
Molecular Formula CoH13NO PubChem[2] )
labeling.
] Quantitative waste
Molecular Weight 151.21 g/mol PubChem][2]

tracking.

_ Indicates potential for
_ GHSO07 (Exclamation _ _ . Lo
GHS Pictogram Mark) Sigma-Aldrich[3] skin/eye irritation and
ar
acute toxicity.

) Dictates waste is
H302: Harmful if ) ) )
Hazard Statements TCI Chemicals[4] toxic; requires secure
swallowed )
containment.

Wash hands, do not
eat/drink, seek
TCI Chemicals[4] medical help if

swallowed, dispose

Precautionary P264, P270,
Statements P301+P312, P501

via approved plant.

_ Requires storage
11 - Combustible ) ) o
Storage Class Code Solid Sigma-Aldrich[3] away from ignition
olids
sources.

The Core Directive: Segregation and Containment

The foundational principle of laboratory chemical disposal is the strict segregation of hazardous
materials to prevent dangerous reactions.[8][9] The amine group in 2-
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[(Methylamino)methyl]benzyl alcohol makes it basic, requiring it to be stored separately from
acidic waste streams to prevent vigorous neutralization reactions.

On-Site Waste Accumulation Protocol

This step-by-step process ensures waste is handled safely within the laboratory at its point of
generation, known as a Satellite Accumulation Area (SAA).[8][10][11]

e Select an Appropriate Waste Container:

o Choose a container made of a material compatible with benzyl alcohol derivatives, such
as glass or a suitable high-density polyethylene (HDPE).

o Ensure the container has a secure, vapor-tight screw cap to prevent the release of fumes.

o Never use foodstuff containers (e.g., mayonnaise or pickle jars) for hazardous waste
storage.[8]

e Properly Label the Waste Container:
o Before adding any waste, affix a hazardous waste label.
o The label must, at a minimum, include the following information:[8][10]
» The words "Hazardous Waste".

= The full chemical name: "2-[(Methylamino)methyl]benzyl Alcohol" (do not use
abbreviations or chemical formulas).

» An indication of the hazards (e.g., "Toxic," "lrritant").

o If the waste is a solution, list all components and their approximate percentages, including
non-hazardous solvents like water.[8]

o Accumulate Waste in the SAA:

o Designate a specific location in the lab, at or near the point of waste generation, as your
SAA. This can be a secondary containment tray on a benchtop or within a chemical fume
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hood.[11]

o Keep the waste container securely capped at all times, except when adding waste.[8]

o Store the container in a secondary containment bin to mitigate spills or leaks.

e Managing Full Containers:

o Do not overfill the container; leave at least 10% of the volume as headspace to allow for
expansion.

o Once a container is full, write the date on the "Date Full" section of the hazardous waste
label.

o Full containers must be removed from the SAA and transferred to your institution's central
accumulation area (CAA) or picked up by the Environmental Health & Safety (EHS)
department within three days.[8]

Final Disposal Workflow

The ultimate disposal of 2-[(Methylamino)methyl]benzyl alcohol must be handled by
professionals. Laboratory personnel are responsible for the safe and compliant accumulation of
the waste, leading to its transfer to a licensed hazardous waste contractor.

// Edges A -> B [label="Step 1"]; B -> C [label="Step 2"]; C -> D [label="Step 3"]; D -> E
[label="Step 4"]; E -> F [label="Step 5"]; F -> G [label="Within 3 Days", style=dashed,
color="#EA4335", fontcolor="#EA4335"]; G->H; H->1; } }

Caption: Workflow for the compliant disposal of 2-[(Methylamino)methyl]benzyl alcohol.

Disposal Protocol

« Initiate Pickup Request: Once your waste container is full, contact your institution's EHS
department to schedule a hazardous waste pickup. Follow their specific internal procedures,
which may involve an online request form or a direct call.

o Documentation: Ensure all your labeling is accurate and complete. The EHS office or the
waste vendor may require a manifest detailing the contents of the waste container for

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b3023145?utm_src=pdf-body
https://www.benchchem.com/product/b3023145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

regulatory tracking.[11]

» Professional Disposal: The licensed waste disposal service will transport the chemical to a
permitted facility. The most common method for organic compounds of this nature is high-
temperature incineration, which ensures complete destruction of the hazardous material in
an environmentally sound manner.[4]

Emergency Procedures: Spill Management

In the event of an accidental release, immediate and correct action is crucial to prevent
exposure and environmental contamination.

Alert Personnel: Immediately notify colleagues in the vicinity and evacuate the area if the
spill is large or in a poorly ventilated space.

Don Personal Protective Equipment (PPE): At a minimum, weatr:
o Chemical-resistant gloves (e.g., nitrile).

o Safety goggles or a face shield.

o Alab coat.

Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or
a commercial chemical spill pillow) to dike the spill and prevent it from spreading.[12][13]

Clean Up: Carefully sweep or scoop the absorbed material into a designated hazardous
waste container.[12]

Decontaminate: Clean the spill area with soap and water.

Dispose of Cleanup Materials: All materials used for cleanup (absorbent, gloves, etc.) are
now considered hazardous waste and must be placed in a sealed, labeled bag or container
for disposal via the EHS office.[5]

By adhering to this comprehensive guide, researchers can manage the disposal of 2-
[(Methylamino)methyl]benzyl alcohol not just as a regulatory necessity, but as an integral
part of a robust and responsible laboratory safety culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3023145#2-methylamino-methyl-benzyl-alcohol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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